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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the occurrence, geochemistry, and formation of

uraninite within granite pegmatites. It provides a comprehensive overview for researchers and

scientists, with a focus on quantitative data and experimental methodologies.

Geological Occurrence and Mineralogy
Uraninite (UO₂) is a primary mineral found in granitic and syenitic pegmatites.[1] These

pegmatites are coarse-grained igneous rocks that represent the last and most water-rich

portions of a cooling magma body to crystallize. The formation of uraninite is a result of the

concentration of uranium, an incompatible element, in these residual melts.

Uraninite in granite pegmatites typically occurs as disseminated euhedral to subhedral

crystals, often just a few hundred microns in size.[2] It is commonly found as inclusions within

major rock-forming minerals such as quartz, K-feldspar, and biotite, or in the interstices

between them.[2][3] The crystals can be cubic or octahedral in shape.[1] A key characteristic of

these uraninite occurrences is their association with biotite-rich clusters.[4]

Common mineral associations include:

Quartz

K-feldspar (microcline, perthite)
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Biotite

Plagioclase

Zircon[2][4]

Monazite[2]

Apatite[2][4]

Thorite[2]

Xenotime[2]

Rutile[2]

Ilmenite[2][4]

Geochemistry and Formation Conditions
The chemical composition of uraninite from granite pegmatites is a key indicator of its

formation environment. It is characterized by high concentrations of thorium (Th), yttrium (Y),

and rare earth elements (REEs).[2][3] The substitution of U⁴⁺ by Th⁴⁺ is significant in high-

temperature pegmatitic uraninite.[3]

Quantitative Geochemical Data
The following tables summarize the chemical composition and formation conditions of

uraninite from various granite pegmatite localities.

Table 1: Chemical Composition of Uraninite in Granite Pegmatites
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Locatio
n

UO₂
(wt.%)

ThO₂
(wt.%)

PbO
(wt.%)

Y₂O₃
(wt.%)

REE₂O₃
(wt.%)

U/Th
Ratio

Referen
ce

Moore

Lakes,

Saskatch

ewan

66.42 -

72.40

3.24 -

5.84

12.92 -

15.79
- - - [4]

Guangshi

gou,

China

(unaltere

d)

84.45 -

91.67

1.94 -

4.29

4.73 -

5.34
- -

20.12 -

47.20
[2]

North

Qinling,

China

(Uraninit

e-A)

78.82 -

90.92

2.07 -

8.37
-

0.29 -

1.49
- - [5]

North

Qinling,

China

(Uraninit

e-B)

87.64 -

90.65

0.18 -

0.41
-

0.79 -

1.40
-

100 -

1000
[5]

Huron

Claim,

Manitoba

51 - 60 11 - 20 10 - 25 - - - [6]

Zhuguan

gshan,

China

(Longhua

shan &

Youdong)

- 0.9 - 4.0 - - 0.1 - 1.0 - [7]

Zhuguan

gshan,

China

(Changjia

- 4.4 - 7.6 - - 0.7 - 5.1 - [7]
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Table 2: Formation Conditions and Age of Uraninite in Granite Pegmatites
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Location

Crystallizati
on
Temperatur
e (°C)

Crystallizati
on Pressure
(kbar)

Crystallizati
on Age (Ma)

Dating
Method

Reference

Moore Lakes,

Saskatchewa

n

- - 1772 ± 88
U-Th-Pb

Chemical
[4]

Guangshigou

, China
470 - 700 2.4 - 3.4 407.6 ± 2.9

U-Th-Pb

Chemical
[2]

North Qinling,

China

450 - 607

(Primary)
- 407 - 415

ID-TIMS U-

Pb & U-Th-

Pb Chemical

[5][8]

North Qinling,

China

250 - 450

(Secondary)
- - - [5][8]

Huron Claim,

Manitoba
- - 2575 ± 38 SIMS U-Pb [6]

Zhuguangsha

n, China

(Longhuasha

n)

- - 223 ± 3
U-Th-Pb

Chemical
[7]

Zhuguangsha

n, China

(Youdong)

- - 222 ± 2
U-Th-Pb

Chemical
[7]

Zhuguangsha

n, China

(Changjiang)

- - 157 ± 1
U-Th-Pb

Chemical
[7]

Zhuguangsha

n, China

(Jiufeng)

- - 161 ± 2
U-Th-Pb

Chemical
[7]

Alteration of Uraninite
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Primary magmatic uraninite is susceptible to post-magmatic hydrothermal alteration.[5] This

alteration is often initiated by metamictization, a process where the crystal lattice is damaged

by alpha decay, creating microcracks.[2] These microcracks then serve as pathways for fluids,

leading to chemical changes.

Alteration processes can result in:

Loss of Uranium and Lead: Fluids can leach U and Pb from the uraninite structure.[2][4]

Incorporation of other elements: Altered uraninite often shows an increase in Si and Ca.[2]

[7]

Formation of secondary minerals: Coffinite [U(SiO₄)₁₋ₓ(OH)₄ₓ] is a common alteration

product, forming at lower temperatures (100-140 °C).[2][5][8] Other secondary minerals can

include goethite and clay minerals.[2] In oxidizing conditions, U⁶⁺ minerals like uranophane

can form.[6]

Experimental Protocols
The characterization of uraninite from granite pegmatites involves a suite of micro-analytical

techniques.

Electron Probe Microanalysis (EPMA)
Purpose: To determine the major and minor element chemical composition of uraninite and

associated minerals.

Methodology:

Polished thin sections of the pegmatite samples are prepared.

Non-metamict and fracture-free uraninite grains are selected for analysis.

A Field Emission Electron Probe Microanalyzer (FE-EPMA) is used to acquire quantitative

compositional data.

Analyses are typically performed with an accelerating voltage of 15-20 kV and a beam

current of 20-50 nA.
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Standards for U, Th, Pb, Y, REEs, and other elements are used for calibration.

Characteristic X-ray element mapping can be performed to visualize the spatial distribution

of elements within a grain.

U-Th-Pb Chemical Age Determination by EPMA
Purpose: To calculate the crystallization age of uraninite.

Methodology:

The concentrations of U, Th, and Pb are determined using EPMA as described above.

The age is calculated based on the radioactive decay of ²³⁸U, ²³⁵U, and ²³²Th to their

respective stable Pb isotopes.

This method assumes that all Pb is radiogenic and that the system has remained closed

since crystallization.

Scanning Electron Microscopy (SEM)
Purpose: To observe the texture, morphology, and alteration features of uraninite at high

magnification.

Methodology:

Polished thin sections or rock chips are coated with a conductive material (e.g., carbon).

The sample is imaged using a scanning electron microscope.

Backscattered electron (BSE) imaging is particularly useful for distinguishing different

phases based on their average atomic number, with uraninite appearing very bright.

Energy-dispersive X-ray spectroscopy (EDS) attached to the SEM can provide semi-

quantitative chemical analyses.

Isotope Dilution Thermal Ionization Mass Spectrometry
(ID-TIMS) U-Pb Dating
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Purpose: To obtain high-precision U-Pb ages of uraninite.

Methodology:

Carefully selected uraninite grains are dissolved.

A known amount of an isotopic tracer (a "spike") is added to the dissolved sample.

U and Pb are chemically separated and purified.

The isotopic ratios of U and Pb are measured using a thermal ionization mass

spectrometer.

The age is calculated from the measured isotopic ratios.

Secondary Ion Mass Spectrometry (SIMS)
Purpose: In-situ U-Pb dating of uraninite at a high spatial resolution.

Methodology:

A focused primary ion beam is used to sputter a small amount of material from the surface

of a uraninite grain in a polished thin section.

The sputtered secondary ions are accelerated into a mass spectrometer where their

isotopic ratios are measured.

This technique allows for the analysis of different zones within a single crystal, which is

useful for studying altered grains.[6]

Visualizations
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Uraninite Formation Pathway in Granite Pegmatites

Granitic Magma

Fractional Crystallization

Residual Melt
(Enriched in H₂O, U, Th, REEs)

Pegmatite Formation

Primary Uraninite Crystallization
(High T, ~450-700°C)

Click to download full resolution via product page

Caption: Formation pathway of primary uraninite in granite pegmatites.
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Uraninite Alteration Workflow

Primary Magmatic Uraninite
(High Th, Y, REE)

Metamictization
(Alpha Decay Damage)

Formation of Microcracks

Hydrothermal Fluid Interaction

Leaching of U and Pb Incorporation of Si, Ca

Formation of Secondary Minerals
(e.g., Coffinite, Goethite)

Click to download full resolution via product page

Caption: Workflow of uraninite alteration in a hydrothermal environment.
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Experimental Analysis Flowchart for Uraninite

Pegmatite Sample Collection

Thin Section Preparation

Petrographic Analysis
(Optical Microscopy)

SEM-EDS Analysis
(Texture, Morphology, Semi-quantitative Composition)

EPMA Analysis
(Quantitative Composition, Element Mapping)

Geochronology

U-Th-Pb Chemical Dating ID-TIMS / SIMS U-Pb Dating

Click to download full resolution via product page

Caption: Flowchart of experimental analysis for uraninite characterization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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